Cas no 1782602-59-8 (Benzoic acid, 4-bromo-3-[(dimethylamino)methyl]-)

• Product Name: Benzoic acid, 4-bromo-3-[(dimethylamino)methyl]-
• CAS No: 1782602-59-8
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 5991144
• PubChem ID: 84045756
• Update Time: 2025-05-19

Benzoic acid, 4-bromo-3-[(dimethylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-bromo-3-[(dimethylamino)methyl]-
• 4-Bromo-3-((dimethylamino)methyl)benzoic acid
• 4-Bromo-3-[(dimethylamino)methyl]benzoicacid
• 4-Bromo-3-[(dimethylamino)methyl]benzoic acid
• 1782602-59-8
• EN300-738009
• G69054

• Inchi： 1S/C10H12BrNO2/c1-12(2)6-8-5-7(10(13)14)3-4-9(8)11/h3-5H,6H2,1-2H3,(H,13,14)
• InChI Key： XROSVSQZXNMBQB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(Br)C(CN(C)C)=C1

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.477±0.06 g/cm3(Predicted)
• Boiling Point: 334.4±37.0 °C(Predicted)
• pka: 3.57±0.10(Predicted)

Additional information on Benzoic acid, 4-bromo-3-[(dimethylamino)methyl]-

Benzoic acid, 4-bromo-3-[(dimethylamino)methyl]- (CAS No. 1782602-59-8): A Comprehensive Overview

Benzoic acid, 4-bromo-3-[(dimethylamino)methyl]-, identified by the Chemical Abstracts Service Number (CAS No.) 1782602-59-8, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a brominated benzene ring substituted with a dimethylamino methyl group at the 3-position, has garnered attention due to its versatile applications and potential in various biochemical pathways.

The structural uniqueness of Benzoic acid, 4-bromo-3-[(dimethylamino)methyl]- lies in its ability to interact with biological systems in multiple ways. The presence of both bromine and dimethylamino groups makes it a valuable intermediate in the synthesis of more complex molecules. These functional groups contribute to its reactivity, enabling it to participate in various chemical transformations that are essential for drug development and material science.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that exhibit both pharmacological and biochemical properties. Benzoic acid, 4-bromo-3-[(dimethylamino)methyl]- has been explored for its potential role in modulating enzyme activities and cellular signaling pathways. Its ability to act as a substrate or inhibitor in enzymatic reactions makes it a promising candidate for further investigation in medicinal chemistry.

One of the most intriguing aspects of this compound is its role in the synthesis of bioactive molecules. Researchers have utilized Benzoic acid, 4-bromo-3-[(dimethylamino)methyl]- as a building block to create novel compounds with therapeutic potential. For instance, derivatives of this molecule have been investigated for their antimicrobial and anti-inflammatory properties. The bromine atom provides a site for further functionalization, allowing chemists to tailor the compound's characteristics to specific biological targets.

The dimethylamino group at the 3-position of the benzene ring is particularly noteworthy. This group not only enhances the compound's solubility in polar solvents but also influences its interaction with biological molecules. Studies have shown that dimethylamino-substituted benzoic acids can exhibit significant effects on protein-protein interactions and enzyme kinetics. These properties make Benzoic acid, 4-bromo-3-[(dimethylamino)methyl]- a valuable tool in the development of targeted therapies.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of Benzoic acid, 4-bromo-3-[(dimethylamino)methyl]- more accurately. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These insights are crucial for designing experiments that optimize the compound's pharmacological properties. By leveraging computational methods, scientists can accelerate the discovery process and identify potential lead compounds for further development.

The synthesis of Benzoic acid, 4-bromo-3-[(dimethylamino)methyl]- involves multi-step organic reactions that highlight the expertise required in synthetic chemistry. The bromination and subsequent substitution reactions require precise control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for larger-scale applications.

In conclusion, Benzoic acid, 4-bromo-3-[(dimethylamino)methyl]- (CAS No. 1782602-59-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and reactivity make it a valuable intermediate for synthesizing bioactive molecules. As research continues to uncover new applications for this compound, its importance in drug development and material science is likely to grow.